3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide

• Molecular Formula: C17H12FN5OS
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 3-fluoro-N-[3-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide
• InChI: InChI=1S/C17H12FN5OS/c1-10-20-21-17-23(10)22-16(25-17)12-5-3-7-14(9-12)19-15(24)11-4-2-6-13(18)8-11/h2-9H,1H3,(H,19,24)
• InChI Key: SQGPXEOHIIQYJZ-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)NC(=O)C4=CC(=CC=C4)F

Description

3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is known to have a unique mechanism of action and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, leading to their destruction. It has also been shown to reduce the production of reactive oxygen species (ROS) and inhibit the activity of certain enzymes that are involved in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide in lab experiments is its high potency and specificity towards cancer cells and neurodegenerative disorders. However, its limitations include its low solubility, which can affect its bioavailability and efficacy.

Future Directions

Future research on 3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide should focus on its potential therapeutic applications in other diseases such as Parkinson's disease and multiple sclerosis. Further studies are also needed to understand its mechanism of action and optimize its pharmacokinetic properties for better efficacy and safety. Additionally, the development of novel drug delivery systems can enhance its bioavailability and efficacy in vivo.

Synthesis Methods

The synthesis of 3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide involves the reaction of 3-amino-4-fluorobenzamide with 3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline in the presence of a suitable coupling agent. The reaction is carried out in a solvent such as DMF or DMSO under suitable conditions.

Scientific Research Applications

The potential therapeutic applications of 3-fluoro-N-[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide have been investigated in various scientific studies. This compound has shown to have anticancer properties, specifically in the treatment of breast cancer. It has also shown potential in the treatment of Alzheimer's disease and other neurodegenerative disorders.